Cas no 111915-32-3 (Phenol, 4-[2-(2-propenyloxy)ethoxy]-)

• Product Name: Phenol, 4-[2-(2-propenyloxy)ethoxy]-
• CAS No: 111915-32-3
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 1203540
• PubChem ID: 71335859
• Update Time: 2025-04-20

Phenol, 4-[2-(2-propenyloxy)ethoxy]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-[2-(2-propenyloxy)ethoxy]-
• 4-(2-prop-2-enoxyethoxy)phenol
• 4-{2-[(Prop-2-en-1-yl)oxy]ethoxy}phenol
• DTXSID10763750
• 111915-32-3

• Inchi： 1S/C11H14O3/c1-2-7-13-8-9-14-11-5-3-10(12)4-6-11/h2-6,12H,1,7-9H2
• InChI Key： RCCPJSFOUNHORO-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)O)CCOCC=C

Computed Properties

• Exact Mass: 194.09432
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69
• LogP: 1.97360